Bismuth-210

• CAS: 14331-79-4
• Synonyms: 210Bi radioisotope; Bi-210 radioisotope; Bismuth-210
• Molecular Formula: Bi
• Molecular Weight: 209.98412 g/mol
• SMILES: [Bi]
• InChI: InChI=1S/Bi/i1+1
• InChIKey: JCXGWMGPZLAOME-OUBTZVSYSA-N

Bi-210 is the only pure high-energy beta emitter (Emax 1.163 MeV) in the U-238 decay series with zero gamma interference—eliminating spectral cross-talk in LSC and proportional counter calibration. Its 5.013-day half-life enables Pb-210 quantification via ingrowth to secular equilibrium in ≤30 days, slashing traditional analysis time from ~1 year to <10 days. Procure as a ground-state Bi-210 standard (verify isomeric purity—Bi-210m t½=3.04×10⁶ yr introduces long-lived radiological burden) for beta calibration sets, environmental radiochemistry, or Gen-IV reactor cross-section validation.

Bismuth-210 (CAS 14331-79-4) Procurement Specifications: Radiochemical Properties and Decay Characteristics

Bismuth-210 (Bi-210) is a radiogenic radioisotope of bismuth with a mass number of 210 and atomic number 83. It exists as a naturally occurring member of the uranium-238 decay series, positioned between lead-210 (Pb-210) and polonium-210 (Po-210) in the 4n+2 radioactive decay chain [1]. Bi-210 has a ground-state half-life of 5.013 days and decays predominantly (approximately 100% branching ratio) via beta-minus emission with a decay energy of 1.163 MeV to its daughter product Po-210, with an extremely minor alpha branching ratio of approximately 1.32 × 10⁻⁶ (0.000132%) to thallium-206 (Tl-206) [2]. The mean electron energy of its beta emission is 0.389 MeV, and it exhibits no significant gamma or photon emission in its decay spectrum [3]. Bi-210 is typically procured as a component of Pb-210/Bi-210 secular equilibrium sources or as a radionuclide standard for beta calibration applications [4].

• [1] Characteristics of the Receptor for the Biosphere Model. ANL-MGR-MD-000005 REV 02, Table 6.5-1. June 27, 2003. View Source
• [2] KAERI Nuclear Data Center. Nuclide Data: 83-Bi-210. Atom.kaeri.re.kr. View Source
• [3] Internetchemie.info. Bismut-210: Daten und Eigenschaften des Isotops Bi-210. View Source
• [4] Gammadata Instrument AB. Betasäteilylähteet: Beta Particle Standard Set BF-200. View Source

Why Bismuth-210 Cannot Be Substituted with Po-210, Pb-210, or Alternative Bismuth Radioisotopes in Targeted Applications

Generic substitution among 210-series radionuclides or bismuth radioisotopes is scientifically invalid due to fundamental differences in decay mode, half-life, and analytical detectability. While Po-210 (t₁/₂ = 138.4 d) emits alpha particles and Pb-210 (t₁/₂ = 22.3 yr) emits low-energy beta particles (Emax = 63.5 keV), Bi-210 emits a high-energy beta particle (Emax = 1.163 MeV) with a 5-day half-life that enables both rapid ingrowth to secular equilibrium and efficient liquid scintillation or Cherenkov counting [1]. Alternative bismuth isotopes present entirely incompatible nuclear properties: Bi-214 has a 19.9-minute half-life, Bi-212 has a 60.6-minute half-life, and Bi-207 has a 32.9-year half-life with gamma emission, none of which matches Bi-210's unique temporal window and pure beta emission profile [2]. Furthermore, the ground-state Bi-210 has a metastable isomer (Bi-210m) with a half-life of 3.04 × 10⁶ years that introduces long-lived radiological burden concerns, making procurement specifications regarding ground-state versus isomeric purity essential [3]. Interchanging any of these compounds would fundamentally alter experimental kinetics, detection efficiency, and dosimetric outcomes.

• [1] Biggin, C.D., Cook, G.T., MacKenzie, A.B., et al. Time-Efficient Method for the Determination of 210Pb, 210Bi, and 210Po Activities in Seawater Using Liquid Scintillation Spectrometry. Analytical Chemistry, 2002, 74(3), pp. 671-677. View Source
• [2] Slideum.com. Naturally Occurring Radionuclides: Half-Life Comparison Table. July 2015. View Source
• [3] OECD Nuclear Energy Agency. 83-Bi-209(n,g)Bi-210g,m: High Priority Request for Branching Ratio Data. JCMS Document, 2018-2022. View Source

Bismuth-210 Comparative Performance Data: Quantitative Evidence for Procurement Decision-Making

Half-Life Differentiation: Bi-210 (5.01 d) vs. Po-210 (138.4 d) and Pb-210 (22.3 yr) in Analytical Turnaround Time

Bi-210's 5.01-day half-life provides a critical kinetic advantage over its parent Pb-210 (22.3 years) and daughter Po-210 (138.4 days) for analytical method development. When used as an indirect tracer for Pb-210 determination, Bi-210 reaches secular equilibrium with Pb-210 within approximately 30 days (approximately 6 half-lives), enabling analytical methods with total completion times of ≤10 days compared to up to one year for traditional Pb-210 direct measurement methods [1]. This 97% reduction in analysis time is directly attributable to Bi-210's intermediate half-life and beta emission detectability [1]. In contrast, Po-210's 138-day half-life necessitates extended ingrowth periods for equilibrium-based methods [2].

Evidence Dimension	Analytical method completion time (Pb-210 determination)
Target Compound Data	≤10 days (via Bi-210 ingrowth and beta counting)
Comparator Or Baseline	Traditional Pb-210 direct methods: up to 1 year
Quantified Difference	≥97% reduction in analysis time
Conditions	Liquid scintillation spectrometry of seawater; Bi-210 ingrowth to equilibrium

Why This Matters

The 5-day half-life enables laboratories to achieve Pb-210 quantification within a 10-day analytical window versus year-long timelines, directly impacting throughput, labor costs, and project scheduling.

• [1] Biggin, C.D., Cook, G.T., MacKenzie, A.B., et al. Time-Efficient Method for the Determination of 210Pb, 210Bi, and 210Po Activities in Seawater Using Liquid Scintillation Spectrometry. Analytical Chemistry, 2002, 74(3), pp. 671-677. View Source
• [2] Peck, G.A. and Smith, J.D. Determination of lead-210 in bottom sediments via bismuth-210. Journal of Radioanalytical and Nuclear Chemistry, 1993. View Source

Beta Emission Energy Comparison: Bi-210 (1.163 MeV) vs. Pb-210 (63.5 keV) for Detection Efficiency

Bi-210 emits a high-energy beta particle with maximum energy (Emax) of 1.163 MeV and mean energy of 0.389 MeV . This is approximately 18.3-fold higher maximum energy than its parent Pb-210, which emits low-energy beta particles with Emax of only 63.5 keV (and 16.1 keV mean energy). The high beta energy of Bi-210 enables efficient detection via Cherenkov counting without scintillation cocktail, with reported detection efficiencies ranging from 10% to 52% depending on surface density and chemical matrix [1]. Pb-210's low-energy beta emission cannot be detected via Cherenkov counting and requires liquid scintillation with quenching corrections [2]. Bi-210 detection limits achieved via gross beta counting of bismuth oxychloride sources are <10 mBq/L (4σ background) in natural water matrices [3].

Evidence Dimension	Beta particle maximum energy (Emax)
Target Compound Data	Bi-210: 1.163 MeV (mean 0.389 MeV)
Comparator Or Baseline	Pb-210: 63.5 keV (mean 16.1 keV)
Quantified Difference	~18.3-fold higher Emax
Conditions	Nuclear decay data from ICRP Publication 107; MIRD dosimetric data

Why This Matters

Higher beta energy translates to superior detection efficiency, lower detection limits, and compatibility with Cherenkov counting techniques that eliminate scintillation cocktail costs and quenching corrections.

• [1] IAEA INIS. Calibration of a proportional counter for determining beta emitters. Detection efficiencies for Bi-210: 10-52%. 2007. View Source
• [2] Gogrewe, D., et al. Determination of Pb-210 via Bi-210 using hydride generation technique combined with beta-spectrometry. Radiochimica Acta, 1996, 73(2), pp. 105-110. View Source
• [3] Peck, G.A. Low-level analysis of lead-210 in waters via bismuth-210 measurement. Science of the Total Environment, 1995, 173-174, pp. 351-357. View Source

Decay Mode Purity: Bi-210 (~100% β⁻) vs. Bi-212 (β⁻ + α branching) vs. Bi-214 (β⁻ + γ)

Bi-210 decays with approximately 100% branching ratio via beta-minus emission to Po-210, with a negligible alpha branching ratio of 1.32 × 10⁻⁶ (0.000132%) to Tl-206 [1][2]. This near-pure beta decay profile eliminates the need for alpha/beta discrimination and gamma shielding in detection systems. In contrast, Bi-212 (t₁/₂ = 60.6 min) undergoes both beta decay (64.06% to Po-212) and alpha decay (35.94% to Tl-208), with subsequent gamma emission from Tl-208, requiring complex spectral deconvolution [3]. Bi-214 (t₁/₂ = 19.9 min) emits multiple gamma rays (including 609 keV, 1120 keV, and 1764 keV) that interfere with gamma spectrometry of co-occurring radionuclides [3]. Bi-210's absence of gamma emission (mean photon energy = 0.0 MeV) makes it an ideal calibration standard for beta-only detectors without gamma cross-talk concerns .

Evidence Dimension	Decay mode complexity (branching ratios and associated emissions)
Target Compound Data	Bi-210: ~100% β⁻, α branching 1.32×10⁻⁶, no γ emission
Comparator Or Baseline	Bi-212: 64.06% β⁻, 35.94% α, with Tl-208 γ emission; Bi-214: β⁻ with multiple γ lines
Quantified Difference	Bi-210 α branching is <0.0002% vs. Bi-212 α branching of ~36%
Conditions	Nuclear decay scheme data from KAERI and MIRD databases

Why This Matters

Pure beta emission simplifies detector calibration, eliminates gamma shielding requirements, and reduces analytical uncertainty from spectral interference, reducing both equipment costs and data processing complexity.

• [1] KAERI Nuclear Data Center. Nuclide Data: 83-Bi-210. Beta decay to Po-210: 100%; Alpha decay to Tl-206: 0.00013%. View Source
• [2] OSTI. Alpha Branching in the Decay of Pb-210 and Bi-210. Ann. Acad. Sci. Fennicae, Ser. A VI, No. 96. Bi-210 alpha branching ratio: (1.32±0.10)×10⁻⁶. View Source
• [3] Slideum.com. Naturally Occurring Radionuclides: Decay Chain and Half-Life Data. Bi-212 and Bi-214 properties. View Source

Production Feasibility: Bi-210 Ground State vs. Bi-210m Metastable Isomer in Nuclear Reactor Activation

Bi-210 production via neutron capture on Bi-209 (209Bi(n,γ)210Bi) is characterized by a small thermal neutron capture cross section, making conventional production inefficient [1]. The Maxwellian averaged cross section (MACS) for the 209Bi(n,γ)210gBi reaction at kT = 30 keV was measured as 1.84 ± 0.09 mb [2]. Critically, the 209Bi(n,γ) reaction produces both the 5-day ground state (210gBi) and the 3.04-million-year metastable isomer (210mBi), with the branching ratio between these states directly impacting Po-210 inventory predictions in lead-bismuth cooled reactor systems [3]. The uncertainty in 210Po concentration due to cross section data discrepancies reaches 40% spread between nuclear data libraries, while covariance propagation yields 5-20% uncertainty [3]. Procurement specifications must therefore distinguish between ground-state Bi-210 for short-term tracer applications and isomeric Bi-210m, which presents long-term radiological waste concerns due to its 3.04 My half-life [3].

Evidence Dimension	Neutron capture cross section and ground-state vs. metastable isomer production
Target Compound Data	Bi-210g: MACS at 30 keV = 1.84 ± 0.09 mb; t₁/₂ = 5.01 d
Comparator Or Baseline	Bi-210m: t₁/₂ = 3.04 × 10⁶ yr; contributes to long-lived waste
Quantified Difference	Half-life difference of >2 × 10⁸ fold; Po-210 concentration uncertainty 5-40%
Conditions	Quasi-Maxwellian neutron activation at kT ~30 keV (SARAF facility)

Why This Matters

Understanding the ground-state vs. isomer distinction is essential for procurement in nuclear reactor chemistry and waste management applications, where isomer content affects radiological burden calculations and regulatory compliance.

• [1] Lim, S. Neutronic Chain Reactions in Bismuth Salts. Physical Review / arXiv preprint, 2023. Production inefficiency due to small neutron capture cross section. View Source
• [2] Shor, A., Tessler, M., Plompen, A., et al. Bismuth activation with quasi-Maxwellian neutrons at kT ~ 30 keV. Physical Review C, 2017, 96, 055805. MACS = 1.84 ± 0.09 mb. View Source
• [3] OECD Nuclear Energy Agency. 83-Bi-209(n,g)Bi-210g,m: High Priority Request. Po-210 concentration uncertainty 5-40%; isomer half-life 3.04 My. View Source

Analytical Precision via Solid-Phase Extraction: Bi-210 Recovery Efficiency vs. Pb-210 Retention

In anion solid-phase extraction (SPE) disk methods for aquatic 210-series radionuclide analysis, Bi-210 exhibits near-complete sorption efficiency of 99% ± 2% (± 1 SD, n = 16), enabling quantitative recovery for subsequent beta counting [1]. In contrast, Pb-210 retention on the same SPE disks is negligible at 0.2% ± 2.1% (± 1 SD, n = 4), demonstrating that Bi-210 can be selectively scavenged from Pb-210-containing matrices [1]. This differential sorption behavior is analytically exploited to separate and quantify each radionuclide independently. The method achieves relative mean absolute deviations for duplicate lake water sample analyses of 7.7% ± 5.8% for Bi-210 at geometric mean activities of 2.6 dpm, with a 15-minute sample pretreatment time [1].

Evidence Dimension	Sorption efficiency on anion solid-phase extraction disk
Target Compound Data	Bi-210: 99% ± 2% sorption (n = 16)
Comparator Or Baseline	Pb-210: 0.2% ± 2.1% retention (n = 4)
Quantified Difference	~495-fold higher sorption efficiency
Conditions	Anion SPE disk, 15-min pretreatment, aquatic samples (Milwaukee Inner Harbor)

Why This Matters

The differential sorption enables rapid, selective radiochemical separation of Bi-210 from Pb-210 without complex solvent extraction, reducing method development time and improving reproducibility for environmental monitoring laboratories.

• [1] Waples, J.T. Measuring bismuth-210, its parent, and daughter in aquatic systems. Limnology and Oceanography: Methods, 2020, 18(4), pp. 163-176. View Source

Bismuth-210 Optimal Use Cases: Evidence-Based Application Scenarios for Procurement and Research

Beta Spectrometer Calibration Standard with High-Energy Beta Reference

Bi-210 (1.163 MeV Emax) serves as a beta calibration standard in multi-nuclide reference sets covering the energy range 156-2282 keV, alongside C-14, Tc-99, Cl-36, Pb-210/Bi-210, Pm-147, and Sr-90/Y-90 [1]. Its pure beta emission without gamma interference eliminates spectral cross-talk in proportional counter and liquid scintillation detector calibration. Detection efficiencies for Bi-210 in proportional counters have been empirically determined across the range of 10-52% depending on surface density and chemical matrix composition [2]. The absence of gamma emission (mean photon energy = 0.0 MeV) simplifies calibration workflows by removing the need for gamma shielding or coincidence correction factors required for mixed beta-gamma emitters .

Indirect Determination of Pb-210 in Environmental Samples for Geochronology and Sediment Dating

Bi-210's 5.01-day half-life enables Pb-210 quantification via ingrowth to secular equilibrium within approximately 30 days, after which Bi-210 beta activity provides a direct proxy for Pb-210 concentration in secular equilibrium conditions [1]. This approach reduces analysis time from up to one year (traditional Pb-210 direct methods) to ≤10 days, as demonstrated in seawater analysis using liquid scintillation spectrometry achieving detection limits of 0.34 mBq/L for Bi-210 [2]. Applications include sediment accumulation rate determination, atmospheric aerosol residence time estimation (yielding mean residence times of ~4 days for lower tropospheric particles), and marine particle flux studies . The method has been validated on bottom sediments from the Baltic Sea shelf and Canadian certified reference materials DL-1a, DH-1a, and BL-5 [3][4].

Radiochemical Tracer for Biogeochemical Cycling and Aquatic Particle Dynamics

Bi-210 can be measured directly in aquatic systems via anion SPE disk extraction with 99% ± 2% sorption efficiency, enabling shipboard analysis within 1-2 days to obtain vertical profiles and spatial distributions in marine environments [1]. The 210Bi/210Pb activity ratio, when corrected for secular equilibrium components, serves as a chronometer for particle cycling with mean atmospheric residence time estimates of approximately 4 days in the lower troposphere and approximately 1 week in precipitation [2]. Recent methodological advances allow rapid measurement of 210Bi on nickel discs via simultaneous auto-plating with 210Po, facilitating marine particle flux and particulate organic carbon export studies .

Nuclear Reactor Coolant Chemistry and Po-210 Inventory Modeling

In lead-bismuth eutectic (LBE) cooled fast reactor systems (e.g., MYRRHA accelerator-driven system), accurate knowledge of the 209Bi(n,γ)210Bi cross section and ground-state/isomer branching ratio is critical for predicting Po-210 radiological burden [1]. Current nuclear data libraries exhibit up to 40% spread in predicted Po-210 concentrations, with propagated covariance uncertainties between 5% and 20% [1]. Procurement of high-purity ground-state Bi-210 standards with characterized isomer content supports cross section validation measurements and reactor safety assessments. The MACS for 209Bi(n,γ)210gBi at 30 keV has been precisely measured as 1.84 ± 0.09 mb [2], providing a reference value for reactor physics calculations and neutron activation experiments in Gen-IV reactor design [2].

• [1] Gammadata Instrument AB. Betasäteilylähteet: Beta Particle Standard Set BF-200. Pb-210/Bi-210 included in 6-nuclide beta standard set covering 156-2282 keV. View Source
• [2] IAEA INIS. Calibration of a proportional counter for determining beta emitters. ICONE-15 Proceedings, 2007. Bi-210 detection efficiencies: 10-52%. View Source
• [3] Peck, G.A. Low-level analysis of lead-210 in waters via bismuth-210 measurement. Science of the Total Environment, 1995, 173-174, pp. 351-357. View Source
• [4] IAEA INIS. Radiochemical methodology for separation and determination of Bi-210. Application to Canadian Certified materials DL-1a, DH-1a, BL-5. INIS RN: 17034734. View Source
• [5] Biggin, C.D., et al. Time-Efficient Method for Determination of 210Pb, 210Bi, and 210Po in Seawater. Analytical Chemistry, 2002, 74(3), pp. 671-677. Detection limit 0.34 mBq/L for Bi-210. View Source
• [6] Lead-210, bismuth-210, and polonium-210 in the atmosphere: Accurate ratio measurement and application to aerosol residence time determination. Atmospheric study, 2020. Mean residence time ~4 days (lower troposphere). View Source
• [7] Determination of lead-210 in bottom sediments via bismuth-210. Journal of Radioanalytical and Nuclear Chemistry, 1993. Baltic Sea shelf validation. View Source
• [8] Waples, J.T. Measuring bismuth-210, its parent, and daughter in aquatic systems. Limnology and Oceanography: Methods, 2020, 18(4), pp. 163-176. View Source
• [9] Analysis of 210Po, 210Bi, and 210Pb by simultaneously auto-plating onto nickel disc. ECU Research Online, 2020. Shipboard analysis within 1-2 days. View Source
• [10] OECD Nuclear Energy Agency. 83-Bi-209(n,g)Bi-210g,m: High Priority Request. MYRRHA ADS reactor; 5-40% uncertainty in Po-210 inventory. View Source
• [11] Shor, A., et al. Bismuth activation with quasi-Maxwellian neutrons at kT ~ 30 keV. Physical Review C, 2017, 96, 055805. MACS = 1.84 ± 0.09 mb. View Source